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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the spectral data for Diphenyltin Dichloride-d10, a deuterated
analogue of Diphenyltin Dichloride. While this compound is commercially available for research
purposes, particularly as an internal standard in quantitative analysis by Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS), specific experimental spectral data is not
readily available in public databases or scientific literature. The primary source for such data is
typically the Certificate of Analysis provided by the supplier, which is not publicly accessible.

Therefore, this document will provide a comprehensive overview of the expected spectral
characteristics of Diphenyltin Dichloride-d10 based on the known data of its non-deuterated
counterpart, Diphenyltin Dichloride. It will also outline generalized experimental protocols for
the acquisition of NMR and MS data for organotin compounds.

Chemical Structure and Properties

Diphenyltin Dichloride-d10 is an organotin compound where the ten hydrogen atoms on the
two phenyl rings are replaced with deuterium.

e Chemical Formula: C12D10Cl2Sn
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e Molecular Weight: Approximately 353.88 g/mol
o Appearance: Expected to be a white to off-white solid.

e CAS Number (Unlabeled): 1135-99-5

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organometallic
compounds. For Diphenyltin Dichloride-d10, *H NMR, 13C NMR, and 11°Sn NMR are the most
relevant techniques.

Expected Spectral Data:

Due to the complete deuteration of the phenyl rings, the *H NMR spectrum of Diphenyltin
Dichloride-d10 is expected to show no signals corresponding to the aromatic protons. Any
residual signals would indicate incomplete deuteration.

The 13C NMR spectrum will be informative. The carbon signals of the deuterated phenyl rings
will appear as multiplets due to C-D coupling. The chemical shifts are not expected to differ
significantly from the non-deuterated compound.

119S5n NMR is particularly useful for studying tin compounds. The chemical shift of the tin
nucleus is sensitive to its coordination environment.

Table 1: Predicted 13C and 11°Sn NMR Data for Diphenyltin Dichloride-d10

T Predicted Chemical Expected Coupling Constant
ucleus
Shift (ppm) Multiplicity (Hz)
13C (C-D) 120 - 140 Multiplet J(C,D) = 20-30
195n -50 to -150 Singlet

Note: The predicted chemical shifts are based on data for similar organotin compounds. Actual
values may vary depending on the solvent and experimental conditions.
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Experimental Protocol for NMR Spectroscopy

A general protocol for obtaining NMR spectra of an organotin compound like Diphenyltin
Dichloride-d10 is as follows:

e Sample Preparation:

o Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDClIs, CeDe) in
a5 mm NMR tube.

o Ensure the solution is homogeneous.
e Instrument Parameters (General):
o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).
o 1H NMR:
» Pulse sequence: Standard single-pulse experiment.
= Number of scans: 16-64.
» Relaxation delay: 1-2 seconds.
o 13C NMR:
» Pulse sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).
= Number of scans: 1024 or more, depending on concentration.
» Relaxation delay: 2-5 seconds.
o 1195n NMR:
» Pulse sequence: Proton-decoupled single-pulse experiment.
» Reference: Tetramethyltin (TMSn) at O ppm.

» A wider spectral width may be necessary due to the large chemical shift range of tin.
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» Data Processing:

o Apply Fourier transformation to the acquired free induction decay (FID).
o Phase and baseline correct the spectrum.

o Reference the spectrum using the residual solvent peak or an internal standard.
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Figure 1. General workflow for NMR analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. For Diphenyltin Dichloride-d10, techniques like Gas Chromatography-Mass
Spectrometry (GC-MS) with electron ionization (El) or Electrospray lonization-Mass
Spectrometry (ESI-MS) can be employed.
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Expected Spectral Data:

The mass spectrum of Diphenyltin Dichloride-d10 will show a molecular ion peak
corresponding to its molecular weight. Due to the presence of multiple isotopes of tin and
chlorine, the molecular ion region will exhibit a characteristic isotopic pattern. The mass of the
molecular ion will be 10 mass units higher than that of the non-deuterated compound.

Table 2: Predicted Mass Spectrometry Data for Diphenyltin Dichloride-d10

Predicted m/z (for *2°Sn,

lon asCl) Comments

M]+ 354 Molecular ion

[

[M-CI1* 319 Loss of a chlorine atom

Loss of a deuterated phenyl

[M-CeDs]* 272
group

[SnCI* 155 Tin monochloride fragment

Note: The m/z values are nominal and will vary based on the specific isotopes of tin and
chlorine present. The isotopic pattern is a key identifier.

Experimental Protocol for GC-MS

A general protocol for GC-MS analysis of an organotin compound is as follows:
o Sample Preparation:

o Dissolve a small amount of the sample in a volatile organic solvent (e.g., hexane,

dichloromethane).
 Instrument Parameters (General):
o Gas Chromatograph (GC):

» Injector: Split/splitless injector, typically at 250-280 °C.
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= Column: A non-polar capillary column (e.g., DB-5ms).

= Oven Program: A temperature gradient program to ensure good separation (e.g., start at
100 °C, ramp to 280 °C).

» Carrier Gas: Helium at a constant flow rate.
o Mass Spectrometer (MS):
» |onization Mode: Electron lonization (El) at 70 eV.
» Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

= Scan Range: m/z 50-500.
o Data Analysis:

o lIdentify the peak corresponding to the compound in the total ion chromatogram (TIC).

o Analyze the mass spectrum of the peak to determine the molecular weight and

fragmentation pattern.

o Compare the observed isotopic pattern with the theoretical pattern for the expected

formula.
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Figure 2. General workflow for GC-MS analysis.

Conclusion

While specific, experimentally-derived NMR and MS spectra for Diphenyltin Dichloride-d10
are not publicly available, this guide provides a robust theoretical framework for what
researchers can expect to observe. The provided generalized protocols offer a starting point for
the analytical characterization of this and similar organotin compounds. For definitive spectral
data, it is recommended to obtain the Certificate of Analysis from the commercial supplier. The
deuterated nature of this compound makes it an invaluable tool for quantitative studies, and a
thorough understanding of its spectral properties is crucial for its effective application in
research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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